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Compound of Interest

Compound Name: Guanfacine-13C,15N3

Cat. No.: B564486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Guanfacine-13C,15N3, an isotopically labeled form of Guanfacine used as an

internal standard in quantitative analyses. The document details its core characteristics,

relevant experimental protocols for its use, and the biological pathways it influences.

Core Physical and Chemical Properties
Guanfacine-13C,15N3 is a stable isotope-labeled analog of Guanfacine, a selective alpha-2A

adrenergic receptor agonist. The incorporation of one carbon-13 atom and three nitrogen-15

atoms results in a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantification of Guanfacine in biological matrices.[1][2][3][4][5][6][7][8]

Physical Properties
While specific experimental data for the melting and boiling points of Guanfacine-13C,15N3
are not readily available in the reviewed literature, the properties of the unlabeled compound

can provide a close approximation. It is supplied as a solid and is slightly soluble in methanol,

with sonication recommended to aid dissolution.[1][4]

Table 1: Physical Properties of Guanfacine-13C,15N3
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Property Value Source

Molecular Formula C₈[¹³C]H₉Cl₂[¹⁵N]₃O [1]

Formula Weight 250.1 g/mol [1]

Physical State Solid [1]

Solubility Slightly soluble in Methanol [1][4]

Storage Temperature -20°C

Stability ≥ 4 years at -20°C [1]

Chemical Properties
Guanfacine-13C,15N3 shares its fundamental chemical structure and reactivity with unlabeled

Guanfacine. It is susceptible to degradation under acidic and, more significantly, alkaline

conditions.[9] It shows slight degradation under oxidative and aqueous conditions but is

relatively stable to thermal and photolytic stress.[9]

Table 2: Chemical Identification of Guanfacine-13C,15N3

Identifier Value Source

CAS Number 1189924-28-4 [1]

Formal Name

N-(amino-¹⁵N-imino-¹⁵N-

methyl-¹³C)-2,6-dichloro-

benzeneacetamide-¹⁵N

[1]

SMILES

ClC1=C(CC([15NH]--INVALID-

LINK--=

[15NH])=O)C(Cl)=CC=C1

[1]

InChI Key
INJOMKTZOLKMBF-

DATIIYMNSA-N
[1]

Purity ≥95% [1]
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Experimental Protocols
The primary application of Guanfacine-13C,15N3 is as an internal standard for the

quantification of Guanfacine in biological samples, typically using High-Performance Liquid

Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Quantification of Guanfacine in Human Plasma using
HPLC-MS/MS
This protocol is based on a validated method for a bioequivalence study of Guanfacine

extended-release tablets.[2][3][10]

1. Sample Preparation (Protein Precipitation):

To a 100 µL aliquot of human plasma, add the internal standard solution (Guanfacine-
13C,15N3 in methanol).

Add methanol to precipitate plasma proteins.

Vortex the mixture to ensure thorough mixing.

Centrifuge the samples to pellet the precipitated proteins.

Collect the supernatant for analysis.

2. Chromatographic Conditions:

HPLC System: A standard high-performance liquid chromatography system.

Column: A suitable reversed-phase column, such as a YMC BASIC column (50 mm × 2.0

mm, 3.5 µm).[11]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid

in water) and an organic solvent (e.g., acetonitrile).

Flow Rate: A typical flow rate would be in the range of 0.3-0.5 mL/min.

Injection Volume: A small volume, typically 5-10 µL, of the prepared sample supernatant.
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3. Mass Spectrometric Conditions:

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI) in the positive ion mode.[2][3][10]

Detection Mode: Multiple Reaction Monitoring (MRM).[2][3][10]

MRM Transitions:

Guanfacine: m/z 246.1 → 60.1[2][3][10]

Guanfacine-13C,15N3: m/z 250.0 → 159.1[2][3][10]

4. Data Analysis:

Quantify the concentration of Guanfacine in the plasma samples by calculating the peak

area ratio of the analyte to the internal standard (Guanfacine-13C,15N3).

Generate a calibration curve using standards of known Guanfacine concentrations to

determine the concentration in the unknown samples.

Mandatory Visualizations
Guanfacine Signaling Pathway
Guanfacine is a selective agonist for the α2A-adrenergic receptor, which is prominently

expressed in the prefrontal cortex. Its mechanism of action involves the modulation of

intracellular signaling cascades that are crucial for neuronal function and cognitive processes.
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Caption: Guanfacine's mechanism of action in the prefrontal cortex.

Experimental Workflow for Guanfacine Quantification
The following diagram illustrates the typical workflow for quantifying Guanfacine in biological

samples using Guanfacine-13C,15N3 as an internal standard.
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Caption: Workflow for Guanfacine quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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